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Compound of Interest

Compound Name: 2-Aminoquinoline

Cat. No.: B172215 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of 2-
Aminoquinoline is paramount. This document provides immediate, procedural guidance on

personal protective equipment (PPE), operational plans for handling and disposal, and

emergency first aid measures.

Chemical Identifier:

Name: 2-Aminoquinoline

Synonyms: 2-Quinolinamine[1][2]

CAS Number: 580-22-3[1][2]

Hazard Identification and Classification
2-Aminoquinoline is classified as a hazardous chemical.[1] Understanding its specific dangers

is the first step in safe handling.
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Hazard
Classification

Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if

swallowed[1][3]

Skin

Corrosion/Irritation
Category 2 Danger

H315: Causes skin

irritation[1][3]

Serious Eye

Damage/Eye Irritation
Category 1 Danger

H318: Causes serious

eye damage[1][3]

Specific target organ

toxicity (single

exposure)

Category 3 Danger

H335: May cause

respiratory irritation[2]

[3]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory to prevent exposure. The following equipment must be

worn at all times when handling 2-Aminoquinoline.
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Body Part Required PPE Standard/Specification

Eyes/Face

Chemical safety goggles or a

face shield worn over safety

glasses.[4]

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166.[1][5]

Hands
Chemical-resistant protective

gloves.

Inspect gloves before use.

Refer to the manufacturer's

guidelines for chemical

compatibility.[6]

Body
Protective clothing, such as a

lab coat.

Wear appropriate protective

clothing to prevent skin

exposure.[5]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if exposure limits are

exceeded or if irritation is

experienced. Recommended

filter type is a particulates filter

conforming to EN 143.[1]

Engineering Controls: Always handle 2-Aminoquinoline in a well-ventilated area, preferably

within a chemical fume hood.[1][6] Ensure that eyewash stations and safety showers are

located close to the workstation.[1][6]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the standard procedure for safely handling 2-Aminoquinoline in a

laboratory setting.

Preparation:

Confirm that the chemical fume hood is functioning correctly.

Ensure an eyewash station and safety shower are accessible and unobstructed.[1][6]

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the chemical.
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Handling:

Handle the solid chemical carefully to avoid creating dust.[6]

If transferring the solid, use a spatula or other appropriate tool to minimize dust

generation.

Keep the container tightly closed when not in use.

Avoid ingestion and inhalation.[5] Do not eat, drink, or smoke in the handling area.[1]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][7]

Clean the work area to remove any residual contamination.

Remove PPE carefully to avoid skin contamination.[6]

Emergency and First Aid Plan
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists,

consult a physician.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Get medical attention if symptoms

occur.[1]

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do NOT induce vomiting. Seek

medical attention if symptoms occur.[1][5]

Disposal Plan
Proper disposal of 2-Aminoquinoline and its containers is essential to prevent environmental

contamination.

Waste Collection:

Keep the chemical in its original container. Do not mix it with other waste.[8]

Label the waste container clearly as "Hazardous Waste: 2-Aminoquinoline."

Disposal Method:

All disposal must be conducted through a licensed disposal company.[8]

The recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[8]

Waste material must be disposed of in accordance with all national and local regulations.

[8]
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Container Disposal:

Handle uncleaned, empty containers in the same manner as the product itself.[8] Dispose

of them as unused product.[9]

Visual Workflow: Emergency Spill Response
The following diagram outlines the procedural flow for responding to a 2-Aminoquinoline spill.
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Use Fume Hood if possible)

Contain Spill
(Use inert absorbent material)

Sweep up and shovel into
suitable, closed containers for disposal

Decontaminate Spill Area

Label Waste Container

Dispose of as Hazardous Waste
(via licensed company)

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for 2-Aminoquinoline Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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